Cas no 1394131-92-0 (Pyridine, 2-[4-(trifluoromethoxy)phenyl]-)

• Product Name: Pyridine, 2-[4-(trifluoromethoxy)phenyl]-
• CAS No: 1394131-92-0
• MF: C₁₂H₈F₃NO
• MW: 239.19323348999
• MDL: MFCD22370267
• CID: 4513967
• PubChem ID: 91038887
• Update Time: 2025-06-15

Pyridine, 2-[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[4-(trifluoromethoxy)phenyl]-
• 2-[4-(trifluoromethoxy)phenyl]pyridine
• 2-(4-(Trifluoromethoxy)phenyl)pyridine
• HOPDVOIYDNZVFL-UHFFFAOYSA-N
• 1394131-92-0
• SCHEMBL19514104
• AKOS027392319

• MDL： MFCD22370267
• Inchi： 1S/C12H8F3NO/c13-12(14,15)17-10-6-4-9(5-7-10)11-3-1-2-8-16-11/h1-8H
• InChI Key： HOPDVOIYDNZVFL-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC(F)(F)F)C=C2)=NC=CC=C1

Computed Properties

• Exact Mass: 239.05579836Da
• Monoisotopic Mass: 239.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Pyridine, 2-[4-(trifluoromethoxy)phenyl]-

Pyridine, 2-[4-(trifluoromethoxy)phenyl]- (CAS No. 1394131-92-0): A Comprehensive Overview

Pyridine, 2-[4-(trifluoromethoxy)phenyl]-, identified by its CAS number 1394131-92-0, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethoxy group in its molecular structure enhances its pharmacological properties, making it a subject of intense interest among researchers.

The molecular structure of Pyridine, 2-[4-(trifluoromethoxy)phenyl]- consists of a pyridine ring substituted with a phenyl group at the 2-position, which is further modified by a trifluoromethoxy moiety at the 4-position of the phenyl ring. This unique arrangement imparts specific electronic and steric properties to the molecule, influencing its interactions with biological targets. The trifluoromethoxy group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyridine derivatives. The compound Pyridine, 2-[4-(trifluoromethoxy)phenyl]- has been extensively studied for its potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its structural features make it an attractive scaffold for drug development, offering opportunities to modulate biological pathways effectively.

One of the most compelling aspects of Pyridine, 2-[4-(trifluoromethoxy)phenyl]- is its role as a key intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have leveraged its structural framework to develop novel inhibitors and activators targeting specific enzymes and receptors. For instance, studies have shown that derivatives of this compound exhibit potent activity against kinases and other enzymes involved in cancer progression. The trifluoromethoxy group plays a pivotal role in enhancing binding affinity and selectivity, making these derivatives highly promising candidates for further development.

The pharmacokinetic properties of Pyridine, 2-[4-(trifluoromethoxy)phenyl]- have also been thoroughly investigated. Its metabolic stability and favorable distribution profile make it an ideal candidate for oral administration. Preclinical studies have demonstrated that this compound can be efficiently absorbed and distributed throughout the body, reaching target sites in sufficient concentrations to elicit therapeutic effects. Additionally, the presence of the trifluoromethoxy group contributes to its resistance against metabolic degradation, ensuring prolonged activity in vivo.

In terms of synthetic chemistry, the preparation of Pyridine, 2-[4-(trifluoromethoxy)phenyl]- involves multi-step organic reactions that highlight the versatility of modern synthetic methodologies. The synthesis typically begins with the functionalization of a pyridine precursor followed by the introduction of the phenyl ring and subsequent modification with the trifluoromethoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic strategies not only facilitate the production of this compound but also provide valuable insights into developing similar derivatives for future applications.

The biological activity of Pyridine, 2-[4-(trifluoromethoxy)phenyl]- has been explored through various preclinical models. In vitro studies have revealed that this compound exhibits inhibitory effects on several target proteins relevant to human diseases. For example, it has shown promise in inhibiting tyrosine kinases that are overexpressed in certain types of cancer. Furthermore, animal models have demonstrated that this compound can effectively modulate inflammatory pathways, suggesting potential applications in treating chronic inflammatory conditions.

The development of novel pharmaceuticals relies heavily on understanding the structure-activity relationships (SAR) of candidate compounds. In the case of Pyridine, 2-[4-(trifluoromethoxy)phenyl]-, detailed SAR studies have provided valuable insights into optimizing its pharmacological properties. By systematically modifying different parts of its molecular structure, researchers can fine-tune its activity against specific targets while minimizing side effects. This approach has led to the discovery of several potent and selective analogs with improved therapeutic profiles.

The future prospects for Pyridine, 2-[4-(trifluoromethoxy)phenyl]- are promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Advances in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery process by enabling rapid evaluation of large libraries of derivatives. Additionally, collaborations between academic institutions and pharmaceutical companies will likely foster innovative approaches to developing next-generation therapeutics based on this scaffold.

In conclusion, is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for drug development, particularly due to the enhancing effects of the -group on its pharmacological properties. Further research is warranted to fully explore its therapeutic applications and optimize its synthetic pathways for industrial production. The continued investigation into this compound will undoubtedly contribute to advancements in medicine and improve patient outcomes worldwide.